4-(3-Aminopropyl)benzonitrile

• Molecular Formula: C10H12N2
• Molecular Weight: 160.22 g/mol
• IUPAC Name: 4-(3-aminopropyl)benzonitrile
• InChI: InChI=1S/C10H12N2/c11-7-1-2-9-3-5-10(8-12)6-4-9/h3-6H,1-2,7,11H2
• InChI Key: ZUWSRLDHDDWPIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCCN)C#N

Description

4-(3-Aminopropyl)benzonitrile is an aromatic nitrile derivative featuring a benzonitrile core substituted with a 3-aminopropyl chain at the para position. The compound’s structure combines the electron-withdrawing nitrile group with a flexible aminoalkyl side chain, making it a versatile intermediate in medicinal chemistry and materials science. Its applications span drug discovery, where it serves as a precursor for bioactive molecules, and optoelectronics, where its electronic properties are leveraged in organic light-emitting diodes (OLEDs) . The primary amine in the side chain allows for further functionalization, enabling the synthesis of complex derivatives with tailored properties.

Comparison with Similar Compounds

Key Structural Features

• 4-(3-Aminopropyl)benzonitrile: Para-substituted benzonitrile with a three-carbon aminopropyl chain.
• 3-(Aminomethyl)benzonitrile (): Shorter aminomethyl chain (one carbon) at the meta position .
• 4-[2-(3-Chlorophenyl)ethenyl]benzonitrile derivatives (): Substituted ethenyl groups with triazole or aryl moieties .
• 4-(Phenoxazin-10-yl-carbazol-9-yl)benzonitrile derivatives (): Bulky aromatic substituents for OLED applications .

Table 1: Structural and Functional Comparison

Compound Name	Substituent(s)	Key Functional Groups	Applications
4-(3-Aminopropyl)benzonitrile	3-aminopropyl (para)	Nitrile, primary amine	Drug intermediates, OLEDs
3-(Aminomethyl)benzonitrile	Aminomethyl (meta)	Nitrile, primary amine	Chemical synthesis
1c ()	3-Chlorophenyl-ethenyl	Nitrile, triazole, chlorine	Anticancer agents
1h ()	4-Methoxyphenyl-ethenyl	Nitrile, triazole, methoxy	Cytotoxic activity
OLED derivatives ()	Phenoxazine-carbazole	Nitrile, fused aromatics	TADF materials for OLEDs

Anticancer Potential

• 4-(3-Aminopropyl)benzonitrile: Limited direct data, but structural analogs like 1c and 1h () exhibit potent cytotoxicity against breast cancer cell lines (MCF-7, T47D, MDA-MB-231) with IC₅₀ values in the low micromolar range. The triazole and aryl groups in these derivatives enhance binding to aromatase or estrogen receptors .
• 3-(Aminomethyl)benzonitrile: No reported cytotoxic activity, suggesting that side-chain length and substitution position critically influence bioactivity .

Antimalarial Activity ()

• Piperazinyl-substituted analogs (e.g., 1c, IC₅₀ = 220 nM) show superior antimalarial activity compared to acetylated derivatives. The 3-aminopropyl group in related compounds may enhance solubility or target engagement .

Research Findings and Implications

• Drug Discovery: The 3-aminopropyl chain may improve pharmacokinetic properties (e.g., solubility, blood-brain barrier penetration) compared to shorter-chain analogs. However, bulky substituents (e.g., triazole in ) are critical for target specificity .
• Materials Science: While 4-(3-Aminopropyl)benzonitrile lacks the extended conjugation of OLED-focused derivatives, its amine group offers a handle for functionalizing conductive polymers or metal-organic frameworks .